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Compound of Interest

Compound Name: 1-Pyrenesulfonic acid

Cat. No.: B1206722

An In-Depth Technical Guide to 1-Pyrenesulfonic Acid

This guide provides a comprehensive overview of 1-pyrenesulfonic acid, its various forms,
and its sodium salt, with a focus on its chemical identifiers, physicochemical properties,
synthesis, and key applications in research and development. The information is tailored for
researchers, scientists, and professionals in drug development.

Chemical Identifiers and Nomenclature

1-Pyrenesulfonic acid and its common variants are identifiable by several key numbers and
notations. The core compound is 1-pyrenesulfonic acid, which is also available as a hydrate
and a sodium salt. The CAS (Chemical Abstracts Service) number, along with other identifiers,
varies depending on the specific form of the molecule.
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Identifier

1-Pyrenesulfonic
Acid

1-Pyrenesulfonic
Acid Hydrate

1-Pyrenesulfonic
Acid Sodium Salt

CAS Number

26651-23-0[1][2]

654055-00-2[3][4]

59323-54-5[5][6]

Molecular Formula

C16H10035[1][2]

C16H1204S[4]

C16H9oNaOsS[5][6]

Molecular Weight 282.31 g/mol [1] 300.3 g/mol [4] 304.30 g/mol [6]
rene-1-sulfonic rene-1-sulfonic sodium pyrene-1-
IUPAC Name py. py' by
acid[2] acid;hydrate[4] sulfonate
InChI=1S/C16H1003
InChl=1S/C16H1003
InChI=1S/C16H1003 S.Na/cl7-
S.H20/c17-
S/c17-20(18,19)14-9- 20(18,19)14-9-7-12-5-
20(18,19)14-9-7-12-5-
7-12-5-4-10-2-1-3-11- 4-10-2-1-3-11-6-8-
InChl 4-10-2-1-3-11-6-8-
6-8- 13(14)16(12)15(10)11
13(14)16(12)15(10)11
13(14)16(12)15(10)11 Jh1.9H ;/n1-9H,
/h1-9H,(H,17,18,19)[2] ’ (H,17,18,19);/q;+1/p-
(H,17,18,19);1H2[3][4]
1[5][6]
RRDYFCSDPUHYDA  HCOPYCNNZOWMT
DLOBKMWCBFOUH
InChlKey -UHFFFAQOYSA-N[3] D-UHFFFAOYSA-M[5]
P-UHFFFAOYSA-N[2]
[4] [6]
C1=CC2=C3C(=C1)C
C1=CC2=C3C(=C1)C [Na+].[O-]S(=0)
=CC4=C(C=CC(=C43
SMILES =CC4=C(C=CC(=C43 (=0)clccc2ccc3cceccs
)C=C2)S(=0)
)C=C2)S(=0)(=0)0][2] ccclc2c34
(=0)0.0[4]
Pyrene-3-sulfonic Pyrene-1-sulfonic Sodium 1-
Synonyms

acid[2]

acid--water (1/1)[4]

pyrenesulfonate

Physicochemical Properties

1-Pyrenesulfonic acid and its sodium salt are notable for their fluorescent properties. The

sulfonic acid group enhances water solubility compared to the parent pyrene molecule.
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Property Value Source Form
Physical State Solid All forms
Melting Point 125-129 °C Hydrate[3]
_ , 233, 243, 245, 266, 277, 316, _
Absorption Maxima (Amax) Sodium Salt[5][7]
329, 375 nm
Absorption/Emission Maxima 346/376 nm Sodium Salt[5][7]

DMF: 10 mg/mL, DMSO: 10
Solubility (Sodium Salt) mg/mL, Ethanol: 1 mg/mL, Sodium Salt[5][7]
PBS (pH 7.2): partially soluble

Solubility (Hydrate) DMSO: 25 mg/mL Hydrate[3]

While specific pKa, quantum yield, and fluorescence lifetime values for 1-pyrenesulfonic acid
are not readily available in the cited literature, arenesulfonic acids are generally strong acids.

Synthesis of Pyrenesulfonic Acids

While a detailed, contemporary protocol for the synthesis of 1-pyrenesulfonic acid is not
readily available, the traditional method involves the sulfonation of pyrene. A more recent, one-
step synthesis for the related compound, 1,3,6,8-pyrenesulfonic acid tetrasodium salt (PTSA),
has been described and is presented here as an illustrative example of pyrene sulfonation. The
traditional synthesis of PTSA involves a two-step process where the first step is the synthesis
of pyrene-1-sulfonic acid sodium salt.[8]

lllustrative One-Step Synthesis of 1,3,6,8-Pyrenesulfonic
Acid Tetrasodium Salt (PTSA)

This method is noted to be more convenient, effective, and environmentally friendly than
traditional multi-step procedures.[8][9]

Materials:

e Pyrene
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» 50% Fuming sulfuric acid (Oleum)

¢ Nitrobenzene

e Calcium hydroxide

e Sodium carbonate

e n-Butanol

e Saturated sodium chloride solution

Protocol:

Dissolve pyrene (1.01 g, 5 mmol) in nitrobenzene (20 mL).
e Add 3.5 mL of 50% fuming sulfuric acid in batches to the pyrene solution.
e Stir the mixture at 30°C for 6 hours.

o Heat the mixture to 60°C and continue stirring at high speed for 12 hours until a greenish-
yellow precipitate forms.

o Pour the resulting mixture into ice water.

e Slowly add a calcium hydroxide slurry to neutralize the mixture, followed by filtration.
e Add sodium carbonate to the filtrate.

o Extract the nitrobenzene completely from the mixture using n-butanol.

o Treat the subnatant with a rotary evaporator at 60-80°C.

» Purify the raw product by recrystallization from a saturated sodium chloride solution to obtain
the final PTSA product as a yellow crystalline solid.[8]

Synthesis Workflow for Pyrenesulfonic Acid (General)
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The following diagram illustrates a generalized workflow for the synthesis and purification of a
pyrenesulfonic acid salt, based on the principles of the PTSA synthesis.

Generalized Synthesis Workflow for Pyrenesulfonic Acid Salt

Click to download full resolution via product page

Generalized workflow for pyrenesulfonic acid synthesis.

Applications in Research

1-Pyrenesulfonic acid is a versatile fluorescent probe with several applications in scientific
research.[5]

Fluorescent Probe for lon and Molecule Detection

The fluorescence of 1-pyrenesulfonic acid can be quenched by certain analytes, making it a
useful tool for their detection. Its fluorescence is known to be quenched by ferric ions (Fe3*)
and nitroaromatic compounds, such as the explosive components 2,4-dinitrotoluene (2,4-DNT)
and trinitrotoluene (TNT), in aqueous solutions.[5][7]

Experimental Protocol for Stock Solution Preparation:

e 1-Pyrenesulfonic acid sodium salt is typically supplied as a solid.
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o To prepare a stock solution, dissolve the solid in an organic solvent of choice, such as
DMSO or DMF, which should be purged with an inert gas. The solubility is approximately 10
mg/mL in both DMSO and DMF.[7]

o For experiments in aqueous media, further dilutions of the stock solution should be made
into the desired aqueous buffer or isotonic saline immediately before use. It is recommended
not to store the aqueous solution for more than one day.[7]

Study of Reverse Micelles

1-Pyrenesulfonic acid has been utilized in the study of reverse micelles. Its fluorescence
guenching properties allow for the investigation of the intermicellar migration of reactants and
the estimation of the number of micelles per cluster.[5][7]

Synthesis of Advanced Materials

1-Pyrenesulfonic acid also serves as a building block or functionalizing agent in materials
science.

e Conducting Polymers: It has been used as a surfactant and dopant in the synthesis of
polypyrrole micro- and nanowires.[5]

o Graphene Functionalization: 1-Pyrenesulfonic acid hydrate can be used as a reactant to
functionalize the surface of graphene oxide.[3]

o Organometallic Chemistry: It is a pyrene derivative that can be used to synthesize pyrene-
containing organostannoxanes.[1]

Principles of Fluorescence Quenching

The application of 1-pyrenesulfonic acid as a fluorescent probe is based on the principle of
fluorescence quenching. Quenching refers to any process that decreases the fluorescence
intensity of a substance. There are two primary mechanisms of quenching: static and dynamic.

» Static Quenching: In this mechanism, the quencher forms a non-fluorescent complex with
the fluorophore in its ground state.
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e Dynamic Quenching: This occurs when the excited fluorophore collides with the quencher
molecule, leading to non-radiative de-excitation.

Studies on a related compound, 1-hydroxypyrene-3,6,8-trisulfonic acid (HPTS), in the presence
of single-walled carbon nanotubes, have suggested a static quenching mechanism evidenced
by the formation of a stable ground-state complex.[10][11][12] The quenching of 1-
pyrenesulfonic acid by metal ions and other molecules is a key area of its application.

The following diagram illustrates the general principle of fluorescence and the two quenching

pathways.
Principle of Fluorescence and Quenching Pathways
Excitation Quenching
Ground State (So) R Quencher (Q)
I
|
A |
Algs\:)rz%m Btatic QL';enching
= I
I
. Ground-State Complex
Excited State (S1)
Click to download full resolution via product page
Fluorescence excitation, emission, and quenching pathways.
Conclusion

1-Pyrenesulfonic acid is a valuable chemical compound, particularly recognized for its utility
as a fluorescent probe in various scientific domains. Its distinct CAS numbers and identifiers for
its acid, hydrate, and sodium salt forms are crucial for accurate sourcing and application. While
detailed experimental protocols for its synthesis are not widely published, its role in the
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synthesis of more complex molecules is acknowledged. Its primary applications leverage its
fluorescence quenching properties for the detection of ions and organic molecules, and for
studying molecular interactions in complex systems like reverse micelles. Furthermore, its utility
extends to materials science as a functionalizing agent for polymers and nanomaterials. The
continued exploration of 1-pyrenesulfonic acid and its derivatives is likely to yield further
advancements in sensor technology and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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